Cas no 1346604-49-6 (4-Desfluoro-4-4-(2-Oxo-2,3-dihydro-1H-benzimidazol-1-yl)-3,6-dihydropyridin-1(2H)-yl Droperidol-d4)

• Product Name: 4-Desfluoro-4-4-(2-Oxo-2,3-dihydro-1H-benzimidazol-1-yl)-3,6-dihydropyridin-1(2H)-yl Droperidol-d4
• CAS No: 1346604-49-6
• MF: C₃₄H₃₄N₆O₃
• MW: 574.672167301178
• CID: 4555389
• Update Time: 2025-05-30

4-Desfluoro-4-4-(2-Oxo-2,3-dihydro-1H-benzimidazol-1-yl)-3,6-dihydropyridin-1(2H)-yl Droperidol-d4 Chemical and Physical Properties

Names and Identifiers

• 4-Desfluoro-4-[4-(2-Oxo-2,3-dihydro-1H-benzimidazol-1-yl)-3,6-dihydropyridin-1(2H)-yl] Droperidol-d4
• 1-[1-[4-[4-[4-(2-Oxo-2,3-dihydro-1H-benziMidazol-1-yl)-3,6-dihydropyridin-1(2H)-yl]-1-oxobutyl]phenyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro-2H-benz
• 4-Desfluoro-4-4-(2-Oxo-2,3-dihydro-1H-benzimidazol-1-yl)-3,6-dihydropyridin-1(2H)-yl Droperidol-d4

• Inchi： 1S/C34H34N6O3/c41-32(10-5-19-37-20-15-26(16-21-37)39-30-8-3-1-6-28(30)35-33(39)42)24-11-13-25(14-12-24)38-22-17-27(18-23-38)40-31-9-4-2-7-29(31)36-34(40)43/h1-4,6-9,11-15,17H,5,10,16,18-23H2,(H,35,42)(H,36,43)
• InChI Key： RGLNQNYCUFRGNZ-UHFFFAOYSA-N
• SMILES： c1cc2N(C3CCN(CCCC(=O)c4ccc(N5CC=C(N6c7ccccc7NC6=O)CC5)cc4)CC=3)C(=O)Nc2cc1

Additional information on 4-Desfluoro-4-4-(2-Oxo-2,3-dihydro-1H-benzimidazol-1-yl)-3,6-dihydropyridin-1(2H)-yl Droperidol-d4

Comprehensive Overview of 4-Desfluoro-4-[4-(2-Oxo-2,3-dihydro-1H-benzimidazol-1-yl)-3,6-dihydropyridin-1(2H)-yl] Droperidol-d4 (CAS No. 1346604-49-6)

The compound 4-Desfluoro-4-[4-(2-Oxo-2,3-dihydro-1H-benzimidazol-1-yl)-3,6-dihydropyridin-1(2H)-yl] Droperidol-d4 (CAS No. 1346604-49-6) is a deuterated analog of droperidol, a well-known antipsychotic and antiemetic agent. This derivative is specifically designed for research purposes, particularly in pharmacokinetic and metabolic studies. The incorporation of deuterium atoms enhances the compound's stability, making it a valuable tool in mass spectrometry and nuclear magnetic resonance (NMR) studies. Researchers are increasingly focusing on deuterated compounds due to their unique properties, which include improved metabolic stability and reduced toxicity.

In recent years, the demand for deuterated pharmaceuticals has surged, driven by advancements in drug discovery and development. The 4-Desfluoro-4-[4-(2-Oxo-2,3-dihydro-1H-benzimidazol-1-yl)-3,6-dihydropyridin-1(2H)-yl] Droperidol-d4 is no exception. Its structural modifications, including the benzimidazole and dihydropyridine moieties, contribute to its pharmacological profile. These features align with current trends in medicinal chemistry, where heterocyclic compounds are explored for their potential in treating central nervous system (CNS) disorders. The compound's deuterated form also addresses the growing need for stable isotope-labeled standards in analytical chemistry.

The synthesis and application of 4-Desfluoro-4-[4-(2-Oxo-2,3-dihydro-1H-benzimidazol-1-yl)-3,6-dihydropyridin-1(2H)-yl] Droperidol-d4 are subjects of significant interest in academic and industrial research. Its CAS No. 1346604-49-6 serves as a unique identifier, facilitating precise documentation and regulatory compliance. The compound's deuterium labeling is particularly relevant in studies involving drug-drug interactions and metabolic pathways. This is especially important given the rising prevalence of polypharmacy and the need for accurate drug monitoring in clinical settings.

From a technical perspective, the 4-Desfluoro-4-[4-(2-Oxo-2,3-dihydro-1H-benzimidazol-1-yl)-3,6-dihydropyridin-1(2H)-yl] Droperidol-d4 exhibits excellent compatibility with high-performance liquid chromatography (HPLC) and liquid chromatography-mass spectrometry (LC-MS) techniques. These methods are widely used in bioanalytical laboratories for quantifying drug concentrations in biological matrices. The compound's deuterated nature minimizes interference from endogenous substances, thereby improving assay sensitivity and specificity. Such attributes are critical in the development of robust analytical protocols for preclinical and clinical studies.

The pharmacological relevance of 4-Desfluoro-4-[4-(2-Oxo-2,3-dihydro-1H-benzimidazol-1-yl)-3,6-dihydropyridin-1(2H)-yl] Droperidol-d4 extends to its potential role in neuropharmacology. Recent studies have highlighted the importance of benzimidazole derivatives in modulating neurotransmitter systems, particularly dopamine and serotonin receptors. These findings are aligned with the ongoing search for novel therapeutics for conditions such as schizophrenia, anxiety, and depression. The compound's deuterated form may offer insights into the metabolic fate of droperidol and its analogs, thereby informing future drug design efforts.

In the context of drug development, the use of stable isotopes like those in 4-Desfluoro-4-[4-(2-Oxo-2,3-dihydro-1H-benzimidazol-1-yl)-3,6-dihydropyridin-1(2H)-yl] Droperidol-d4 is gaining traction. This trend is driven by the need for more precise and reliable data in pharmacokinetic studies. The compound's unique identifier, CAS No. 1346604-49-6, ensures traceability and reproducibility in research. Additionally, the growing adoption of deuterated compounds in regulatory submissions underscores their importance in modern drug development pipelines.

Another area of interest is the environmental impact of deuterated pharmaceuticals. While 4-Desfluoro-4-[4-(2-Oxo-2,3-dihydro-1H-benzimidazol-1-yl)-3,6-dihydropyridin-1(2H)-yl] Droperidol-d4 is primarily used in research, its stability raises questions about its persistence in ecosystems. Researchers are increasingly examining the ecological footprint of such compounds, reflecting broader concerns about sustainable chemistry. This aligns with the principles of green chemistry, which emphasize the design of environmentally benign chemical products and processes.

In summary, 4-Desfluoro-4-[4-(2-Oxo-2,3-dihydro-1H-benzimidazol-1-yl)-3,6-dihydropyridin-1(2H)-yl] Droperidol-d4 (CAS No. 1346604-49-6) represents a sophisticated tool for advancing pharmaceutical research. Its deuterated structure, combined with its benzimidazole and dihydropyridine components, positions it at the intersection of medicinal chemistry and analytical science. As the demand for stable isotope-labeled compounds grows, this derivative is poised to play a pivotal role in shaping the future of drug development and metabolic studies.